Cas no 2976-30-9 (1-(Methylsulfonyl)-4-nitrobenzene)

1-(Methylsulfonyl)-4-nitrobenzene Properties

Names and Identifiers

• 1-(Methylsulfonyl)-4-nitrobenzene
• 1-Methylsulfonyl-4-nitrobenzene
• 1-Methanesulfonyl-4-nitrobenzene
• Sulfone,methyl p-nitrophenyl
• DTXSID10293128
• Benzene, 1-(methylsulfonyl)-4-nitro-
• MFCD00047803
• NCIOpen2_005288
• XONGBDXIFQIQBN-UHFFFAOYSA-
• NSC87342
• Sulfone, methyl p-nitrophenyl
• Benzene,1-(methylsulfonyl)-4-nitro-
• AS-62943
• 2976-30-9
• 1-methanesulfonyl-4-nitro-benzene
• Methyl p-nitrophenyl sulfone
• SCHEMBL515001
• FT-0605836
• 4-methylsulfonyl nitrobenzene
• CHEMBL4593228
• 4-(Methylsulfonyl)nitrobenzene
• J-503572
• AKOS001051678
• HMS559F13
• InChI=1/C7H7NO4S/c1-13(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
• Maybridge1_006283
• CS-0207061
• 4-Methylsulfonyl-nitrobenzene
• 1-(methylsulphonyl)-4-nitrobenzene
• NSC-87342
• 1-(Methylsulfonyl)-4-nitrobenzene #
• 4-methylsulfonylnitrobenzene
• Z56913108
• A15986
• Methyl 4-nitrophenyl sulfone
• G77643
• STK687643
• DB-047645
• +Expand

• MDL： MFCD00047803
• InChIKey： XONGBDXIFQIQBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO4S/c1-13(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
• SMILES： CS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 201.01
• Heavy Atom Count: 13
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 88.3A^2

Experimental Properties

• LogP: 2.60230
• PSA: 88.34000
• Refractive Index: 1.559
• Boiling Point: 402.2 °C at 760 mmHg
• Melting Point: 136-138 ºC
• Flash Point: 197.1 °C
• Density: 1.406

1-(Methylsulfonyl)-4-nitrobenzene Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Risk Phrases： R20/21/22;R36/37/38

1-(Methylsulfonyl)-4-nitrobenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%